Cas no 2228621-52-9 (4-(but-3-yn-2-yl)-2,6-dichloropyridine)

• Product Name: 4-(but-3-yn-2-yl)-2,6-dichloropyridine
• CAS No: 2228621-52-9
• MF: C₉H₇Cl₂N
• MW: 200.064580202103
• CID: 6390019
• PubChem ID: 165704179
• Update Time: 2025-11-07

4-(but-3-yn-2-yl)-2,6-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-2,6-dichloropyridine
• EN300-1977667
• 2228621-52-9

• Inchi： 1S/C9H7Cl2N/c1-3-6(2)7-4-8(10)12-9(11)5-7/h1,4-6H,2H3
• InChI Key： STGAFQUOLRWHIZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(C#C)C

Computed Properties

• Exact Mass: 198.9955546g/mol
• Monoisotopic Mass: 198.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(but-3-yn-2-yl)-2,6-dichloropyridine

Introduction to 4-(but-3-yn-2-yl)-2,6-dichloropyridine (CAS No. 2228621-52-9)

4-(but-3-yn-2-yl)-2,6-dichloropyridine (CAS No. 2228621-52-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, featuring a pyridine core substituted with chlorine atoms at the 2 and 6 positions and an alkyne functional group at the 4-position, presents a versatile platform for further chemical modifications and biological evaluations.

The molecular structure of 4-(but-3-yn-2-yl)-2,6-dichloropyridine consists of a pyridine ring, which is a common heterocyclic aromatic system found in numerous bioactive molecules. The presence of two chlorine atoms at the 2 and 6 positions introduces electrophilic centers, making the compound reactive towards nucleophilic substitution reactions. Additionally, the but-3-ynyl group (an alkyne derivative) at the 4-position provides a site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in developing novel pyridine-based compounds for their potential pharmacological activities. The combination of electron-withdrawing chlorine substituents and the electron-rich alkyne group in 4-(but-3-yn-2-yl)-2,6-dichloropyridine makes it an attractive scaffold for designing molecules with enhanced binding affinity to biological targets. This compound has been explored in various research settings as a precursor for synthesizing more sophisticated derivatives with tailored biological properties.

One of the most compelling aspects of 4-(but-3-yn-2-yl)-2,6-dichloropyridine is its utility in medicinal chemistry. The pyridine core is a privileged structure in drug discovery, appearing in numerous approved drugs due to its ability to interact favorably with biological macromolecules. The chlorine substituents can be used to modulate electronic properties and influence binding interactions, while the alkyne group serves as a handle for further chemical transformations, such as cross-coupling reactions that introduce additional functional groups.

Recent studies have highlighted the importance of 4-(but-3-yn-2-yl)-2,6-dichloropyridine in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential activity against various diseases. For instance, derivatives of this compound have been investigated for their antimicrobial properties, showing promise in early-stage screenings against resistant bacterial strains. The chlorine atoms facilitate interactions with bacterial enzymes, while the alkyne group allows for modifications that enhance target specificity.

The agrochemical sector has also shown interest in 4-(but-3-yn-2-yl)-2,6-dichloropyridine due to its potential as an intermediate in the synthesis of novel pesticides and herbicides. The pyridine scaffold is commonly found in agrochemicals due to its ability to interact with biological targets in plants and pests. By modifying the substituents on this core structure, researchers can fine-tune the biological activity of the resulting compounds, leading to more effective and selective agrochemicals.

The synthetic chemistry of 4-(but-3-yn-2-yl)-2,6-dichloropyridine offers numerous opportunities for innovation. The compound can be readily modified through various reactions, including nucleophilic aromatic substitution, cross-coupling reactions such as Suzuki or Sonogashira couplings, and metal-catalyzed additions. These transformations allow chemists to introduce diverse functional groups and explore new chemical space, ultimately leading to the discovery of novel bioactive molecules.

One particularly interesting application of 4-(but-3-yn-2-yl)-2,6-dichloropyridine is in the development of fluorescent probes for biochemical studies. Pyridine-based compounds are often used as fluorophores due to their favorable photophysical properties. By incorporating additional functional groups into this scaffold, researchers can design probes that are sensitive to specific biological processes or environmental conditions. Such probes have been invaluable tools in understanding complex biological systems at the molecular level.

The future prospects for 4-(but-3-ylyl)-2,6-dichloropyridine are promising as it continues to be explored in both academic and industrial research settings. Its unique structural features make it a valuable building block for synthesizing novel compounds with potential applications across multiple fields. As synthetic methodologies advance and computational tools become more sophisticated, researchers will be able to design even more complex derivatives with enhanced properties.